8-chloro-1-methyl-6-(trifluoromethyl)-2-[4-(trifluoromethyl)phenyl]-1H-[1,2,4]triazolo[1,5-a]pyridin-4-ium perchlorate
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- This chemical compound is derived from a series of substituted triazolopyridines, specifically synthesized using multi-step reactions under microwave irradiation. The process involves starting materials like 2,3-dichloro-5-(trifluoromethyl)pyridine and hydrazine hydrate. These compounds exhibit weak antifungal activity (Yang et al., 2015).
Agricultural Applications
- Certain derivatives of this compound, such as those incorporating a sulfonamide group, have shown excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).
Structural and Molecular Studies
- The compound has been used in various structural and molecular studies. For instance, the crystal structure of a related compound, 8-chloro-3-((4-cyanobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine, was determined, revealing its potential in biological tests against various fungi (Wang et al., 2018).
Electronic and Magnetic Properties
- Related triazolopyridine compounds have been studied for their electronic and magnetic properties. For example, resonance-stabilized dithiazolyl derivatives of a similar compound have been explored as neutral pi-radical conductors, indicating potential applications in electronic materials (Beer et al., 2002).
Theoretical and Computational Chemistry
- The compound and its derivatives have been subjects of computational and theoretical studies to understand their properties. For instance, a study conducted theoretical calculations on the synthesized 8-chloro-3-((3-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine, comparing experimental results with calculated values (Mu et al., 2015).
Properties
IUPAC Name |
8-chloro-1-methyl-6-(trifluoromethyl)-2-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[1,5-a]pyridin-1-ium;perchlorate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClF6N3.ClHO4/c1-24-12(8-2-4-9(5-3-8)14(17,18)19)23-25-7-10(15(20,21)22)6-11(16)13(24)25;2-1(3,4)5/h2-7H,1H3;(H,2,3,4,5)/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIGAXNJVMQVMSP-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=C2C(=CC(=CN2N=C1C3=CC=C(C=C3)C(F)(F)F)C(F)(F)F)Cl.[O-]Cl(=O)(=O)=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2F6N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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